Cas no 137609-03-1 (Benzamide, N,N-diethyl-3,4-dihydroxy- (9CI))

• Product Name: Benzamide, N,N-diethyl-3,4-dihydroxy- (9CI)
• CAS No: 137609-03-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1022591
• PubChem ID: 45093138
• Update Time: 2025-04-20

Benzamide, N,N-diethyl-3,4-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-diethyl-3,4-dihydroxy- (9CI)
• N,N-diethyl-3,4-dihydroxybenzamide
• 137609-03-1
• ETHAMIVAN_met017
• DTXSID30667145
• Benzamide,N,N-diethyl-3,4-dihydroxy-(9ci)

• Inchi： 1S/C11H15NO3/c1-3-12(4-2)11(15)8-5-6-9(13)10(14)7-8/h5-7,13-14H,3-4H2,1-2H3
• InChI Key： ZGCJRVCUJYJIST-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)N(CC)CC

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77